Cas no 303975-02-2 (4-(Cyclohexyloxy)piperidine)

• Product Name: 4-(Cyclohexyloxy)piperidine
• CAS No: 303975-02-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• MDL: MFCD09944633
• CID: 1082613
• PubChem ID: 22494678
• Update Time: 2025-10-19

4-(Cyclohexyloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohexyloxy)piperidine
• 4-cyclohexyloxypiperidine
• SCHEMBL3105213
• CS-0120045
• SB42711
• SY191902
• DB-106154
• EN300-80824
• 303975-02-2
• MFCD09944633
• AKOS000191346

• MDL： MFCD09944633
• Inchi： 1S/C11H21NO/c1-2-4-10(5-3-1)13-11-6-8-12-9-7-11/h10-12H,1-9H2
• InChI Key： UUKHAODJZMXSOX-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(Cyclohexyloxy)piperidine

Introduction to 4-(Cyclohexyloxy)piperidine (CAS No. 303975-02-2)

4-(Cyclohexyloxy)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 303975-02-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-documented for its versatile applications in drug design and development. The presence of a cyclohexyloxy substituent introduces unique structural and functional properties, making it a compound of considerable interest in synthetic chemistry and pharmacology.

The structure of 4-(Cyclohexyloxy)piperidine features a six-membered cyclohexyl ring linked to a piperidine core through an oxygen atom. This configuration imparts both steric hindrance and electronic effects that can influence its interactions with biological targets. The piperidine moiety, characterized by its nitrogen-containing heterocycle, is frequently employed in medicinal chemistry due to its ability to mimic certain biological functionalities and enhance metabolic stability.

In recent years, there has been growing interest in 4-(Cyclohexyloxy)piperidine due to its potential applications in the development of novel therapeutic agents. Its structural motif has been explored in various drug discovery programs, particularly in the quest for compounds with enhanced solubility and improved pharmacokinetic profiles. The cyclohexyloxy group, while contributing to the overall size and lipophilicity of the molecule, also serves as a modifiable handle for further chemical derivatization.

One of the most compelling aspects of 4-(Cyclohexyloxy)piperidine is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize derivatives with targeted biological activities. For instance, modifications at the cyclohexyl ring or the piperidine nitrogen have yielded compounds with potential applications in treating neurological disorders, infectious diseases, and other conditions. The flexibility offered by this scaffold allows chemists to fine-tune properties such as binding affinity, selectivity, and bioavailability.

The synthesis of 4-(Cyclohexyloxy)piperidine typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions where a halogenated piperidine derivative reacts with cyclohexanol or its equivalents under appropriate conditions. Advances in catalytic methods have also enabled more efficient and sustainable approaches to constructing this core structure.

Recent studies have highlighted the pharmacological relevance of 4-(Cyclohexyloxy)piperidine derivatives. For example, modifications of this scaffold have led to compounds exhibiting inhibitory activity against specific enzymes or receptors implicated in disease pathways. These findings underscore the importance of 4-(Cyclohexyloxy)piperidine as a key intermediate in drug discovery pipelines. Furthermore, computational modeling and high-throughput screening techniques have been employed to accelerate the identification of promising derivatives from this class.

The chemical properties of 4-(Cyclohexyloxy)piperidine make it an attractive candidate for further exploration. Its solubility profile, thermal stability, and reactivity profile are all factors that can be optimized through structural modifications. Additionally, the compound’s compatibility with various functional groups allows for diverse chemical transformations, enabling the creation of libraries of compounds for screening purposes.

In conclusion,4-(Cyclohexyloxy)piperidine (CAS No. 303975-02-2) represents a valuable asset in pharmaceutical research and development. Its unique structural features and synthetic accessibility position it as a versatile scaffold for creating novel therapeutic agents. As our understanding of biological targets advances, compounds derived from 4-(Cyclohexyloxy)piperidine are likely to play an increasingly important role in addressing unmet medical needs.